Cas no 2877650-65-0 (tert-butyl 4-[6-(1H-pyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate)

• Product Name: tert-butyl 4-[6-(1H-pyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate
• CAS No: 2877650-65-0
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 5308648
• PubChem ID: 165433783
• Update Time: 2025-06-12

tert-butyl 4-[6-(1H-pyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS040854105
• F1916-6995
• 2877650-65-0
• tert-butyl 4-[6-(1H-pyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate
• 1,1-Dimethylethyl 4-[6-(1H-pyrazol-1-yl)-2-pyridinyl]-1-piperazinecarboxylate

• Inchi： 1S/C17H23N5O2/c1-17(2,3)24-16(23)21-12-10-20(11-13-21)14-6-4-7-15(19-14)22-9-5-8-18-22/h4-9H,10-13H2,1-3H3
• InChI Key： HOUWFSGYWVVNMV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=NC(N3C=CC=N3)=CC=C2)CC1

Computed Properties

• Exact Mass: 329.18517499g/mol
• Monoisotopic Mass: 329.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.7±45.0 °C(Predicted)
• pka: 4.75±0.38(Predicted)

Additional information on tert-butyl 4-[6-(1H-pyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate

Research Brief on tert-butyl 4-[6-(1H-pyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate (CAS: 2877650-65-0)

The compound tert-butyl 4-[6-(1H-pyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate (CAS: 2877650-65-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and piperazine moieties, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

Recent research has focused on the synthesis and optimization of tert-butyl 4-[6-(1H-pyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of novel JAK2 inhibitors, which are critical in the treatment of myeloproliferative disorders. The study highlighted the compound's ability to improve selectivity and reduce off-target effects, making it a promising candidate for further development.

Another significant advancement involves the use of this compound in the design of allosteric modulators for G protein-coupled receptors (GPCRs). A 2024 study in ACS Chemical Biology reported that derivatives of tert-butyl 4-[6-(1H-pyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate exhibited potent activity in modulating adenosine A2A receptors, which are implicated in neurodegenerative diseases such as Parkinson's. The researchers utilized computational modeling and structure-activity relationship (SAR) studies to optimize the compound's binding affinity and pharmacokinetic profile.

In addition to its therapeutic potential, recent investigations have also explored the compound's role in chemical biology tools. A 2023 Nature Chemical Biology article detailed its application in the development of photoaffinity probes for target identification. The study demonstrated that tert-butyl 4-[6-(1H-pyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate could be functionalized with photoreactive groups, enabling the capture and identification of protein targets in live cells. This approach provides a powerful tool for elucidating drug mechanisms of action and identifying novel therapeutic targets.

Despite these promising developments, challenges remain in the scalability and synthetic accessibility of tert-butyl 4-[6-(1H-pyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate. Recent efforts in process chemistry, as reported in Organic Process Research & Development (2024), have addressed these issues by developing more efficient and sustainable synthetic routes. The study introduced a one-pot synthesis method that significantly reduced reaction steps and improved overall yield, paving the way for large-scale production.

In conclusion, tert-butyl 4-[6-(1H-pyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate (CAS: 2877650-65-0) represents a valuable scaffold in medicinal chemistry and chemical biology. Its diverse applications, from kinase inhibitors to GPCR modulators and chemical probes, underscore its importance in contemporary research. Future studies are expected to further explore its therapeutic potential and optimize its properties for clinical translation.